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Compound of Interest

Compound Name: Calcium carbonate-13C

Cat. No.: B1591318

For researchers, scientists, and drug development professionals, the use of isotopically labeled
compounds like Calcium carbonate-13C is integral to a variety of analytical techniques. This
guide provides a comprehensive overview of the safety and handling guidelines for Calcium
carbonate-3C, ensuring its proper use in a laboratory setting. While Calcium carbonate-13C is a
stable isotope and not radioactive, adherence to safety protocols is crucial to maintain a safe
research environment and ensure the integrity of experimental results.

Chemical and Physical Properties

Calcium carbonate-13C shares its chemical and physical properties with the naturally abundant
Calcium carbonate, with the key difference being the enrichment of the carbon-13 isotope.

Property Value Source
Chemical Formula Cal3COs [1]
Molecular Weight 101.08 g/mol [1]
Appearance White solid/powder [1]
Melting Point 825 °C (decomposes) [2]
Solubility Practically insoluble in water [2]
Stability Stable under normal conditions  [2]
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Hazard Identification and Safety Precautions

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Calcium carbonate is classified as a substance that can cause skin and eye irritation.[3]
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Hazard Statement

GHS Classification

Precautionary Measures

H315

Causes skin irritation

P264: Wash skin thoroughly
after handling. P280: Wear
protective gloves. P302+P352:
IF ON SKIN: Wash with plenty
of water. P332+P313: If skin
irritation occurs: Get medical
advice/attention. P362+P364:
Take off contaminated clothing

and wash it before reuse.

H318

Causes serious eye damage

P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P310:
Immediately call a POISON
CENTER/doctor.

H335

May cause respiratory irritation

P261: Avoid breathing dust.
P271: Use only outdoors or in
a well-ventilated area.
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing. P312: Call a
POISON CENTER/doctor if
you feel unwell. P403+P233:
Store in a well-ventilated
place. Keep container tightly
closed. P405: Store locked up.
P501: Dispose of
contents/container to an

approved waste disposal plant.
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Data sourced from ChemicalBook.[3]
Personal Protective Equipment (PPE):

o Eye Protection: Safety glasses or goggles are mandatory to prevent eye irritation from dust
particles.

o Hand Protection: Wear appropriate chemical-resistant gloves.
o Body Protection: A lab coat should be worn to prevent skin contact.

o Respiratory Protection: If ventilation is inadequate or dust is generated, a NIOSH-approved
respirator should be used.

Handling and Storage

Proper handling and storage are essential to maintain the quality of Calcium carbonate-13C and
ensure the safety of laboratory personnel.

e Handling:
o Avoid generating dust. Use in a well-ventilated area or under a fume hood.
o Avoid contact with skin, eyes, and clothing.
o Wash hands thoroughly after handling.
o Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

o Keep away from incompatible materials such as strong acids.[2]

Experimental Protocols: A General Workflow

While specific experimental protocols will vary, the following provides a general workflow for the
use of Calcium carbonate-13C in a typical application like Isotope Ratio Mass Spectrometry
(IRMS).
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A general workflow for using Calcium carbonate-3C.

Detailed Methodologies:

» Weighing: Don personal protective equipment (lab coat, gloves, safety glasses). Weigh the
required amount of Calcium carbonate-*3C in a fume hood to minimize inhalation of any
airborne particles.

o Sample Preparation: The specific preparation will depend on the experiment. For IRMS, this
may involve dissolving the sample in an acid (e.g., phosphoric acid) to generate CO2z gas.
This step should be performed in a well-ventilated area, and appropriate caution should be
taken when handling acids.

 Introduction into Mass Spectrometer: The prepared sample (now likely in a gaseous form) is
introduced into the mass spectrometer for isotopic analysis.

o Data Acquisition: The instrument measures the ratio of 13C to 12C.

o Decontamination: All glassware and surfaces that have come into contact with the chemical
should be thoroughly cleaned.

» Waste Disposal: Dispose of any waste containing Calcium carbonate-13C according to your
institution's chemical waste disposal guidelines.

Signaling Pathways and Logical Relationships

The primary use of Calcium carbonate-3C is as a tracer in various scientific studies. It does not
have a direct signaling pathway in the biological sense. However, its journey through a
biological or geological system can be tracked, providing insights into metabolic pathways or
geological processes.
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The logical relationship for its use as a tracer can be visualized as follows:

Administer
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of the 13C label
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Logical flow of a tracer experiment using Calcium carbonate-3C.

Toxicological Information

Calcium carbonate is generally considered to have low toxicity. However, as a dust, it can be a
physical irritant.
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Exposure Route Effect

Inhalation May cause respiratory tract irritation.[3]
Skin Contact May cause skin irritation.[3]

Eye Contact Causes serious eye damage.[3]

) Not expected to be harmful if swallowed in small
Ingestion
amounts.

This information is based on the GHS classifications for Calcium Carbonate.[3]

First Aid Measures

o After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention if symptoms persist.

o After skin contact: Wash off with soap and plenty of water. Consult a doctor if irritation
develops.

o After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately call a poison center or doctor.

o After swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

This guide provides a foundational understanding of the safety and handling of Calcium
carbonate-3C. Researchers should always consult the specific Safety Data Sheet (SDS)
provided by the supplier and adhere to their institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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